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Compound Name: N,N-Dimethylacetoacetamide

Cat. No.: B146725

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylacetoacetamide (DMAA), systematically named N,N-Dimethyl-3-
oxobutanamide, is a versatile organic compound with significant applications across various
scientific and industrial sectors.[1][2] It is recognized for its role as a co-promoter in the
production of unsaturated polyester resins, particularly in formulations for coatings and
adhesives.[3] Furthermore, its utility extends to being an intermediate in the synthesis of
pharmaceuticals, agrochemicals such as insecticides, and dyes.[1][4] This guide provides a
comprehensive overview of its chemical properties, structure, and relevant experimental

protocols.

Chemical Structure

N,N-Dimethylacetoacetamide possesses a molecular formula of CeH11NO2 and a molecular
weight of approximately 129.16 g/mol .[5][6] The structure features a dimethylamino group
attached to an acetoacetamide moiety.[1] Key structural characteristics include two carbonyl
groups—an amide and a ketone—separated by a methylene bridge.[2]

Canonical SMILES: CC(=0)CC(=O)N(C)C[1]

InChl: InChI=1S/C6H11NO2/c1-5(8)4-6(9)7(2)3/h4H2,1-3H3[1]
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Chemical and Physical Properties

N,N-Dimethylacetoacetamide is typically a clear, colorless to pale yellow liquid.[1][3] It is

soluble in water and other organic solvents.[1] A summary of its key quantitative properties is

presented in the table below.

Property Value Reference(s)
CAS Number 2044-64-6 [1]

Molecular Formula CeH11NO2 [1]

Molecular Weight 129.16 g/mol [5]
Appearance Clear, colorless to yellow liquid  [1]

Boiling Point 105 °C (lit.)

Melting Point -55 °C [2]

Density 1.067 g/mL at 25 °C

Flash Point 122 °C (251.6 °F) - closed cup

Refractive Index (n20/D)

1.447

pKa

12.82 + 0.46 (Predicted)

[1]

Solubility

Soluble in water

[1]

Vapor Pressure

19.84 hPa at 25 °C

Experimental Protocols
Synthesis of N,N-Dimethyl-3-oxobutanamide

A common method for the synthesis of N,N-Dimethylacetoacetamide involves the reaction of

dimethylamine with diketene acetone adduct.[4][7]

Materials:

e Dimethylamine (2.00 M solution)
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» Diketene acetone adduct

e Toluene

o Ethyl acetate (EtOACc) for purification
Procedure:

 In areaction vessel, dissolve 5.00 ml of dimethylamine (2.00 M, 10.0 mmol, 2.0 eq.) in 15 ml
of toluene.[4]

e Over a period of 5 minutes, add 0.670 ml of diketene acetone adduct (5.00 mmol, 1.0 eq.)
dropwise to the solution.[4]

« Stir the resulting mixture at room temperature for 15 minutes.[4]

» Following the initial stirring, heat the mixture to reflux and continue stirring for 12 hours.[4]
 After the reaction is complete, allow the mixture to cool to room temperature.[4]

» Remove the toluene solvent under reduced pressure (in vacuo).[4]

e The crude product is then purified by flash chromatography (FC) using ethyl acetate as the
eluent to yield N,N-dimethyl-3-oxobutanamide.[4]

Logical Workflow of Synthesis

The synthesis of N,N-Dimethylacetoacetamide can be visualized as a sequential process
involving the reaction of starting materials, followed by a reaction period and subsequent
purification.
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Reactant Preparation

Diketene Acetone Adduct Reaction Workup & Purification Final Product
Stir at Room Temp Reflux Solvent Removal Flash Chromatography LS q
(15 min) (12 hours) > (ivEm) H (Et0AC) mg N.N-Dimethylacetoacetamide

I |

Dimethylamine in Toluene

Click to download full resolution via product page

Caption: Synthesis workflow for N,N-Dimethylacetoacetamide.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of N,N-Dimethylacetoacetamide.

e 1H NMR Spectrum: The proton NMR spectrum provides information about the hydrogen
atoms in the molecule.[8]

e Mass Spectrum: The mass spectrum shows the fragmentation pattern of the molecule upon
ionization, confirming its molecular weight.[6]

» IR Spectrum: The infrared spectrum reveals the presence of functional groups, such as the
carbonyl groups of the amide and ketone.

For detailed spectral data and images, it is recommended to consult spectral databases such
as the NIST WebBook or ChemicalBook.[6][8]

Safety and Handling

N,N-Dimethylacetoacetamide is considered to have low toxicity for usual industrial or
commercial handling by trained personnel.[9] However, it can be irritating to the eyes and skin.
[9] When handling this chemical, it is important to use appropriate personal protective
equipment, including safety goggles and gloves.[10] The compound is stable under normal
conditions and should be stored in a cool, dry, and well-ventilated area.[9][10] It is incompatible
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with strong oxidizing agents.[9] In case of fire, use water, fog, mist, or carbon dioxide.[1] When
heated to decomposition, it may emit toxic fumes of nitrogen oxides.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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